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Application Note: Stability-Indicating RP-HPLC
Method for Betaxolol Hydrochloride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Betaxolol Hydrochloride

CAS No.: 72424-72-7

Cat. No.: S11145325

This document provides a detailed protocol for a rapid, stability-indicating reversed-phase high-performance
liquid chromatography (RP-HPLC) method for the determination of Betaxolol hydrochloride in
pharmaceutical tablets. The method has been validated as per International Conference on Harmonization
(ICH) guidelines [1].

Introduction

Betaxolol hydrochloride is a cardioselective beta-adrenergic blocking agent used extensively in the
management of hypertension and glaucoma [2] [1]. Ensuring the quality and stability of its pharmaceutical
dosage forms requires robust analytical methods. This application note describes a validated stability-
indicating RP-HPLC method that effectively separates Betaxolol hydrochloride from its degradation

products, providing a reliable tool for routine quality control and stability studies [1].

Experimental Protocol

2.1. Materials and Reagents

¢ Analytical Standard: Betaxolol hydrochloride [1].
¢ Mobile Phase Components: HPLC grade methanol, potassium dihydrogen phosphate
(KH2POa4), and ortho-phosphoric acid [1].
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e Water: Deionized water.
e Equipment: HPLC system with a binary pump, autosampler, column thermostat, and a Photodiode
Array (PDA) detector. Data acquisition system [1].

2.2. Chromatographic Conditions

The table below summarizes the optimized chromatographic conditions.

e Column: Nucleosil C18 (150 mm x 4.6 mm, 4 um or 250 x 4.6 mm, 5 um) [2] [1].

¢ Mobile Phase: 0.02 M Potassium dihydrogen phosphate buffer : Methanol (40:60, v/v). Adjust pH to
3.0 with ortho-phosphoric acid [2] [1].

¢ Elution Mode: Isocratic.

e Flow Rate: 1.6 mL/min [2] [1].

¢ Detection Wavelength: 220 nm [2] [1].

e Column Temperature: 20°C [1].

¢ Injection Volume: 20 pL [1].

¢ Run Time: Approximately 10 minutes [1].

¢ Retention Time: Betaxolol hydrochloride elutes at about 1.72 minutes [2] [1].

2.3. Sample and Standard Preparation
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Sample Preparation Workflow

Click to download full resolution via product page

e Standard Stock Solution (1 mg/mL): Accurately weigh 200 mg of Betaxolol hydrochloride working
standard and transfer to a 200 mL volumetric flask. Add about 10 mL of deionized water and sonicate
to dissolve. Dilute to volume with deionized water [1].

e Working Standard Solution (100 pg/mL): Pipette an appropriate aliquot from the stock solution and
dilute with the mobile phase to obtain a final concentration of 100 pg/mL [1].

e Tablet Sample Solution: Finely powder five 20 mg tablets. Weigh a portion of the powder equivalent
to 100 mg of Betaxolol hydrochloride and transfer to a 100 mL volumetric flask. Add a small amount
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of deionized water, sonicate for 10 minutes, and dilute to volume with the mobile phase to obtain a
nominal concentration of 100 pg/mL. Centrifuge a portion of this solution at 15,000 rpm for 10
minutes and inject the supernatant [1].

2.4. Forced Degradation Studies

Forced degradation is performed to demonstrate the stability-indicating nature of the method. A minimum of

10% degradation is considered significant [1].

Forced Degradation Protocol

dd 4 mL 5M H2SO0a4

Acid Hydrolysis
Al
Room Temp, 24h Neutralize with 5N NaOH]

Base Hydrolysis
Add 4 mL 5N NaOH _>(Neutralize with 5N HCD
_—>{ Room Temp, 24h

Start: 20 mg Drug
in 20 mL Volumetric Flask
Photolytic Stress
Expose solid to sunlight
for 7 days

Dilute to volume

T Ocxidative Stress
Add 4 mL 3% H202

Room Temp, 24h

Click to download full resolution via product page

Method Validation

The method was validated according to ICH guidelines. Key validation parameters are summarized below

[1].

Table 1: System Suitability Parameters
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Parameter Result
Retention Time 1.72 min
Theoretical Plates > 3686
Tailing Factor ~1.058
Precision (%RSD, n=6) 0.41%

Table 2: Validation Results Summary

Parameter Result

Linearity Range 25 - 200 pg/mL
Regression Equation y = 0.4434x + 0.0767
Correlation Coefficient (R?) 0.9999

Accuracy (% Recovery) 100.01% - 101.35%

Precision (%RSD)

Repeatability (n=6) 0.53%
Reproducibility 0.31%
LOD Calculated per ICH
LOQ Calculated per ICH

Table 3: Robustness Conditions Tested

Parameter Variations Tested

Flow Rate Slight modifications from 1.6 mL/min
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Parameter Variations Tested

Detection Wavelength Slight modifications from 220 nm

Column Temperature Slight modifications from 20°C

Mobile Phase Organic Content Slight modifications from 60% methanol
Discussion

The developed method demonstrates excellent performance. The isocratic elution with a runtime of less
than 10 minutes makes it rapid and cost-effective for high-throughput labs [1]. The method is specific, as
evidenced by the clear separation of the drug peak from degradation products formed under various stress
conditions, confirming its stability-indicating property [2] [1]. Validation data confirms the method is
linear, precise, accurate, and robust within the specified ranges, making it suitable for its intended

application in the quantitative analysis of Betaxolol hydrochloride in tablet dosage forms [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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